5-(Isopropylsulfanyl)-4-methyl-1,2,3-thiadiazole

• IUPAC Name: 4-methyl-5-propan-2-ylsulfanylthiadiazole
• InChI: InChI=1S/C6H10N2S2/c1-4(2)9-6-5(3)7-8-10-6/h4H,1-3H3
• InChI Key: NAQKJMUZQUCGRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)SC(C)C
• Molecular Formula: C6H10N2S2
• Molecular Weight: 174.3 g/mol

Description

Synthesis Analysis

The synthesis of such compounds typically involves complex chemical reactions. Retrosynthetic analysis is a common approach used in organic synthesis, where the structure of the target molecule is analyzed and the starting materials are identified.

Chemical Reactions Analysis

Chemical reactions analysis involves understanding the types of reactions a compound can undergo. This typically includes combination, decomposition, single-replacement, double-replacement, and combustion reactions.

Physical And Chemical Properties Analysis

Physical properties of a compound include characteristics like density, color, hardness, melting and boiling points, while chemical properties describe its ability to undergo specific chemical changes.

Scientific Research Applications

Fungicidal and Antiviral Activities

5-Methyl-1,2,3-thiadiazoles, including derivatives like 5-(Isopropylsulfanyl)-4-methyl-1,2,3-thiadiazole, have been studied for their potential fungicidal and antiviral activities. Zheng et al. (2010) synthesized a series of these compounds and found that they exhibited broad-spectrum activities against various fungi, as well as showing promising antivirus activities in vitro and in vivo compared to the control agent ribavirin. This indicates their potential in pesticide development, especially for antivirus applications (Zheng et al., 2010).

Identification and Analysis in Mass Spectrometry

Mazur et al. (2017) developed a mass spectrometry approach for recognizing 1,2,3-thiadiazoles, including those with 4,5-functionalization like 5-(Isopropylsulfanyl)-4-methyl-1,2,3-thiadiazole. This approach aids in identifying and differentiating isomeric compounds, essential for accurate analysis in pharmaceutical and chemical research (Mazur et al., 2017).

Antimicrobial Studies

Joshi et al. (2021) synthesized new derivatives of 1,2,4-triazoles, including compounds similar to 5-(Isopropylsulfanyl)-4-methyl-1,2,3-thiadiazole, and tested them for antibacterial and antifungal activities. Some of these compounds showed significant activity, indicating their potential in developing new antimicrobial agents (Joshi et al., 2021).

Antifungal and Anticancer Applications

Saeed and Mumtaz (2017) studied isochroman-triazole and thiadiazole hybrids, which include structures similar to 5-(Isopropylsulfanyl)-4-methyl-1,2,3-thiadiazole. These compounds exhibited moderate to good antibacterial and antifungal activity, and some showed potential as anticancer agents (Saeed & Mumtaz, 2017).

Structure-Activity Relationship and Antifungal Activity

A study by Zhai et al. (2016) on a similar compound to 5-(Isopropylsulfanyl)-4-methyl-1,2,3-thiadiazole showed that these compounds could exhibit good antifungal activity. The study involved synthesizing and analyzing the crystal structure and exploring the antifungal activity based on density functional theory (DFT) calculations (Zhai et al., 2016).